Cas no 27685-51-4 (mercury(2+) tetrakis(thiocyanato-N)cobaltate(2-))

Mercury(2+) tetrakis(thiocyanato-N)cobaltate(2-) is a coordination compound with the formula Hg[Co(SCN)₄]. This complex exhibits notable stability due to the tetrahedral coordination of cobalt(II) by thiocyanate ligands, forming a robust anionic framework. The mercury(II) cation balances the charge, contributing to the compound's structural integrity. Its distinct properties include high thermal stability and potential applications in materials science, particularly in the synthesis of coordination polymers or as a precursor for advanced inorganic materials. The thiocyanate ligands offer versatile binding modes, enabling further functionalization. This compound is of interest in research involving magnetic or optical materials due to the electronic characteristics of cobalt(II) in a tetrahedral field.

mercury(2+) tetrakis(thiocyanato-N)cobaltate(2-) structure

27685-51-4 structure

Product Name:mercury(2+) tetrakis(thiocyanato-N)cobaltate(2-)

CAS No:27685-51-4

MF:C₄CoHgN₄S₄

MW:491.85279083252

MDL:MFCD00011048

CID:88738

PubChem ID:161577

Update Time:2025-05-24

mercury(2+) tetrakis(thiocyanato-N)cobaltate(2-) Chemical and Physical Properties

Names and Identifiers

- mercury(2+) tetrakis(thiocyanato-N)cobaltate(2-)
- Mercury tetrathiocyanatocobaltate(II)
- COBALT TETRATHIOCYANATOMERCURATE(II)
- cobalt(ii) tetrathiocyanatomercurate
- COBALT(II) TETRATHIOCYANATOMERCURATE(II)
- MERCURY TETRATHIOCYANATOCOBALT (II)
- MERCURY THIOCYANATOCOBALTATE(II)
- Mercury(II) tetrakis(thiocyanato-N)cobaltate(2-).
- MERCURY(II) TETRATHIOCYANATOCOBALTATE(II)
- mercury(2++)(1:1),(beta-4)-cobaltate(2-tetrakis(thiocyanato-n)-
- MERCURY(II) TETRATHIOCYANATOCOBALTATE(II ), 99.99%
- Cobaltate(2-), tetrakis(thiocyanato-N)-, mercury(2++) (1:1), (T-4)-
- NSC 116297
- DTXSID401340867
- EINECS 248-602-4
- cobalt(2+) mercury thiocyanate(1:1:4)
- DTXSID90276499
- Cobaltate(2-), tetrakis(thiocyanato-N)-, mercury(2++) (1:1), (beta-4)-
- Cobaltate(2-), tetrakis(thiocyanato-I masculineN)-, mercury(2+) (1:1), (T-4)-
- 15136-95-5
- VIZAWRZVMAVJHT-UHFFFAOYSA-N
- Cobaltate(2-), tetrakis(thiocyanato-kappaN)-, mercury(2+) (1:1), (T-4)-
- 27685-51-4
- cobalt(2+);mercury(2+);tetrathiocyanate
- MDL： MFCD00011048
- Inchi： 1S/4CHNS.Co.Hg/c4*2-1-3;;/h4*3H;;/q;;;;2*+2/p-4
- InChI Key： CKGHPFRRZBSWMC-UHFFFAOYSA-J
- SMILES： [Co-2](SC#N)(SC#N)(SC#N)SC#N.[Hg+2]

Computed Properties

Exact Mass: 492.80400
Monoisotopic Mass: 492.804405
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 31.3
Covalently-Bonded Unit Count: 6
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 95.2

Experimental Properties

Color/Form: crystal
Density: Not available
Melting Point: Not available
Boiling Point: 146°Cat760mmHg
Flash Point: 42.1°C
Water Partition Coefficient: Insoluble in water.
PSA: 196.36000
LogP: 2.65742
Solubility: Not determined
Vapor Pressure: Not available

mercury(2+) tetrakis(thiocyanato-N)cobaltate(2-) Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 2025 6.1/PG 2
WGK Germany：3
Hazard Category Code： 23/24/25-36/37/38-50/53-33-26/27/28
Safety Instruction： S22; S26; S36/37/39; S45
Hazardous Material Identification：
Storage Condition：Toxic room
Packing Group：II
Hazard Level：6.1
HazardClass：6.1
PackingGroup：II
TSCA：Yes
Safety Term：6.1
Packing Group：II
Risk Phrases：R23/24/25; R36/37/38

mercury(2+) tetrakis(thiocyanato-N)cobaltate(2-) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Cooke Chemical	F122323-5g	Mercury tetrathiocyanatocobaltate(II)	27685-51-4	Null	5g	RMB 903.20	2025-02-21
Cooke Chemical	F122323-25g	Mercury tetrathiocyanatocobaltate(II)	27685-51-4	Null	25g	RMB 2920.00	2025-02-21
Cooke Chemical	F122323-100g	Mercury tetrathiocyanatocobaltate(II)	27685-51-4	Null	100g	RMB 10644.80	2025-02-21

mercury(2+) tetrakis(thiocyanato-N)cobaltate(2-) Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates Metal thiocyanates

Additional information on mercury(2+) tetrakis(thiocyanato-N)cobaltate(2-)

Mercury(II) Tetrakis(thiocyanato-N)Cobaltate(II): A Comprehensive Overview

Mercury(II) tetrakis(thiocyanato-N)cobaltate(II), with the CAS registry number 27685-51-4, is a coordination compound that has garnered significant attention in the fields of inorganic chemistry and materials science. This compound is composed of a cobalt center coordinated by four thiocyanato (SCN⁻) ligands and a mercury ion (Hg²⁺), forming a unique structure that exhibits interesting electronic and optical properties. Recent studies have highlighted its potential applications in catalysis, sensing, and energy storage technologies.

The molecular formula of mercury(II) tetrakis(thiocyanato-N)cobaltate(II) is Co(SCN)₄Hg, where the cobalt atom is in the +2 oxidation state, and the mercury atom is also in the +2 oxidation state. The thiocyanato ligands act as bridging ligands, creating a three-dimensional network that enhances the stability of the compound. The crystal structure of this compound has been extensively studied using techniques such as X-ray diffraction and neutron diffraction, revealing a distorted octahedral geometry around the cobalt center.

One of the most intriguing aspects of mercury(II) tetrakis(thiocyanato-N)cobaltate(II) is its electronic properties. The compound exhibits a semiconductor-like behavior, which makes it a promising candidate for use in electronic devices. Recent research has focused on its potential as a cathode material in lithium-ion batteries, where its high theoretical capacity and good cycling stability have been demonstrated. Additionally, the compound has shown promise as a catalyst for various organic reactions, including the oxidation of alcohols and the reduction of ketones.

The synthesis of mercury(II) tetrakis(thiocyanato-N)cobaltate(II) typically involves a two-step process: the preparation of cobalt thiocyanate complexes followed by their reaction with mercury salts. This method ensures high purity and crystallinity of the final product. Advanced characterization techniques such as UV-Vis spectroscopy, infrared spectroscopy, and Mössbauer spectroscopy have been employed to study the electronic and vibrational properties of the compound.

In terms of applications, mercury(II) tetrakis(thiocyanato-N)cobaltate(II) has been explored for its potential in sensing technologies. The compound exhibits high sensitivity to environmental changes such as temperature and pH levels, making it suitable for use in chemical sensors. Furthermore, its ability to act as an electrocatalyst for oxygen reduction reactions has been investigated, with promising results for use in fuel cells.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of mercury(II) tetrakis(thiocyanato-N)cobaltate(II). Density functional theory (DFT) calculations have revealed that the compound's electronic properties are heavily influenced by the metal-ligand interactions and the geometry of the coordination sphere. These findings have paved the way for further optimization of the compound's properties for specific applications.

In conclusion, mercury(II) tetrakis(thiocyanato-N)cobaltate(II), with CAS number 27685-51-4, is a versatile coordination compound with a wide range of potential applications in materials science and technology. Its unique electronic properties, coupled with its stability and reactivity, make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of transition metal complexes and their practical applications.